Cas no 891105-89-8 (N-{4-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}naphthalene-2-sulfonamide)

• Product Name: N-{4-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}naphthalene-2-sulfonamide
• CAS No: 891105-89-8
• MF: C₂₆H₁₈N₆O₂S
• MW: 478.525123119354
• CID: 5932341
• PubChem ID: 16873727
• Update Time: 2025-07-09

N-{4-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}naphthalene-2-sulfonamide
• N-[4-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]naphthalene-2-sulfonamide
• F2509-0511
• N-{4-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}naphthalene-2-sulfonamide
• 891105-89-8
• N-(4-(3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)naphthalene-2-sulfonamide
• AKOS024654669

• Inchi： 1S/C26H18N6O2S/c33-35(34,23-10-7-18-3-1-2-4-21(18)17-23)31-22-8-5-19(6-9-22)24-11-12-25-28-29-26(32(25)30-24)20-13-15-27-16-14-20/h1-17,31H
• InChI Key： WOIBHKIPPSOYJR-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NC1=CC=C(C2=NN3C(C4=CC=NC=C4)=NN=C3C=C2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 478.12119501g/mol
• Monoisotopic Mass: 478.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 111Ų

Additional information on N-{4-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}naphthalene-2-sulfonamide

N-{4-[3-(Pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}naphthalene-2-sulfonamide: A Comprehensive Overview

The compound with CAS No 891105-89-8, named N-{4-[3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}naphthalene-2-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule consists of a naphthalene sulfonamide moiety linked to a triazolopyridazine ring system substituted with a pyridine group. Such structural features make it a promising candidate for various biological assays and therapeutic interventions.

Recent studies have highlighted the importance of heterocyclic compounds like 1,2,4-triazolo[4,3-b]pyridazine in modulating enzyme activities and receptor interactions. The presence of this moiety in the compound under discussion suggests potential bioactivity against targets such as kinases or G-protein coupled receptors (GPCRs). Additionally, the pyridine ring substitution at position 3 of the triazolopyridazine ring further enhances the molecule's electronic properties and could influence its binding affinity to specific protein targets.

The naphthalene sulfonamide group is another critical component of this compound. Sulfonamides are well-known for their stability and ability to form hydrogen bonds, which are essential for drug-receptor interactions. The substitution pattern on the naphthalene ring (specifically at position 2) plays a pivotal role in determining the molecule's solubility and permeability properties. These characteristics are crucial for its potential use as an orally bioavailable drug.

From a synthetic standpoint, the construction of such a complex molecule involves multi-step reactions requiring precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the triazolopyridazine core, followed by its substitution with the pyridine group and subsequent coupling with the naphthalene sulfonamide moiety. Advanced methodologies such as microwave-assisted synthesis or catalytic cross-coupling reactions may be employed to optimize yield and purity.

In terms of biological evaluation, N-{4-[3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}naphthalene-2-sulfonamide has shown promising results in preliminary assays targeting cancer cells and inflammatory pathways. Its ability to inhibit key enzymes involved in cell proliferation suggests potential applications in oncology and immunology. Furthermore, computational studies using molecular docking have revealed favorable binding modes with several therapeutic targets, providing insights into its mechanism of action.

The integration of heterocyclic systems with sulfonamides represents a strategic approach in drug design to balance potency and pharmacokinetic properties. This compound serves as an excellent example of how structural diversity can be leveraged to develop novel therapeutic agents. As research progresses, further investigations into its pharmacodynamics and toxicity profiles will be essential to determine its suitability for clinical trials.

In conclusion, N-{4-[3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl}naphthalene-2-sulfonamide stands out as a compelling candidate for advanced drug development programs. Its unique structure combines functional groups known for their bioactivity and pharmacological relevance, making it a subject of interest for both academic researchers and pharmaceutical developers alike.